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Compound of Interest

Compound Name: 5-Chloro-8-methylquinolin-3-amine

Cat. No.: B15258066

Get Quote

An In-depth Technical Guide to the Chemical Properties of 5-Chloro-8-methylquinolin-3-
amine

Introduction: The Quinoline Scaffold in Modern Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, stands as a cornerstone

in heterocyclic chemistry. Its derivatives are renowned for a vast spectrum of biological

activities and are integral to medicinal chemistry and materials science.[1] The strategic

placement of substituents on this scaffold dramatically modulates a molecule's

physicochemical properties and pharmacological effects. This guide focuses on a specific, less-

documented derivative: 5-Chloro-8-methylquinolin-3-amine.

While extensive public data on this particular compound is scarce, its structure combines three

critical functional groups whose effects on the quinoline core are well-understood. The 3-

aminoquinoline motif is a recognized pharmacophore present in numerous bioactive alkaloids

and synthetic molecules with applications against malaria, inflammation, and cancer.[2] The 5-

chloro substituent enhances lipophilicity and can influence metabolic stability and binding

interactions, a common strategy in drug design.[3] The 8-methyl group provides a sterically and

electronically distinct feature, further tuning the molecule's properties.[4][5]
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This document serves as a comprehensive technical guide for researchers and drug

development professionals. It consolidates the known identifying information for 5-Chloro-8-
methylquinolin-3-amine and builds upon it with a robust, predictive analysis of its chemical

properties, plausible synthetic routes, and reactivity, grounded in the established chemistry of

its constituent parts.

Core Physicochemical Properties
Direct experimental data for 5-Chloro-8-methylquinolin-3-amine is not widely published.

However, a reliable profile can be predicted by analyzing its structure and comparing it to

related, well-characterized compounds. The properties of the parent 3-aminoquinoline, 5-

chloroquinoline, and 8-methylquinoline scaffolds provide a strong basis for these predictions.
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Property
5-Chloro-8-methylquinolin-
3-amine (Predicted/Known)

Related Compound Data

Molecular Formula C₁₀H₉ClN₂

3-Aminoquinoline: C₉H₈N₂[6]

5-Chloroquinoline: C₉H₆ClN[7]

8-Methylquinoline: C₁₀H₉N[8]

Molecular Weight 192.65 g/mol

3-Aminoquinoline: 144.17

g/mol [6] 5-Chloroquinoline:

163.60 g/mol [7] 8-

Methylquinoline: 143.18 g/mol

[8]

CAS Number 1297654-79-5

3-Aminoquinoline: 580-17-6[6]

5-Chloroquinoline: 635-27-8[7]

8-Methylquinoline: 611-32-5[4]

Appearance
Predicted: Crystalline solid,

likely off-white to yellow/brown.

3-Aminoquinoline: Solid 5-

Chloroquinoline: White to light

yellow powder/crystal[3] 8-

Methylquinoline: Yellow liquid

or oil[4][8]

Melting Point (°C)

Data not available. Predicted

to be a solid with a distinct

melting point, likely >100°C.

3-Aminoquinoline: 92-95 °C 5-

Chloroquinoline: 32 °C[3] 8-

Methylquinoline: -80 °C[9]

Boiling Point (°C) Data not available.
5-Chloroquinoline: 263 °C[3] 8-

Methylquinoline: ~248 °C[8]

Solubility

Predicted: Sparingly soluble in

water; soluble in organic

solvents like ethanol, DMSO,

and chlorinated solvents.

8-Methylquinoline is slightly

soluble in water.[4]

pKa

Data not available. Predicted

to have two basic centers: the

quinoline nitrogen (pKa ~4-5)

and the more basic 3-amino

group (pKa ~5-6).

The amino group is expected

to be the primary site of

protonation.
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Synthesis and Methodologies: Constructing the
Core Scaffold
While a specific, validated synthesis for 5-Chloro-8-methylquinolin-3-amine is not published

in readily accessible literature, established methods for quinoline construction provide highly

plausible routes. The Friedländer synthesis is particularly well-suited for generating

polysubstituted quinolines.[10][11][12]

Proposed Synthetic Route: Modified Friedländer
Annulation
The most logical approach involves the condensation of a substituted 2-aminoaryl ketone with

a compound providing the C2 and C3 atoms of the quinoline ring, such as an α-amino nitrile.

Workflow: Friedländer Synthesis of the Target Compound
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Caption: Proposed Friedländer synthesis workflow.

Experimental Protocol (Hypothetical)
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Reactant Preparation: To a solution of 2-amino-5-chloro-3-methylacetophenone (1.0 eq) in a

suitable anhydrous solvent (e.g., THF or Ethanol) under an inert atmosphere (N₂ or Ar), add

aminoacetonitrile hydrochloride (1.2 eq) and a strong base such as potassium

hexamethyldisilazide (KHMDS) or sodium ethoxide (2.5 eq).

Condensation and Cyclization: Heat the reaction mixture to reflux. The reaction progress can

be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). The reaction likely proceeds through the formation of an intermediate

Schiff base, followed by an intramolecular cyclization and subsequent aromatization to yield

the final product.[13]

Workup and Purification: After the reaction is complete, cool the mixture to room temperature

and quench with water. Extract the product into an organic solvent (e.g., ethyl acetate). Wash

the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and

concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel using

a gradient of ethyl acetate in hexanes to afford pure 5-Chloro-8-methylquinolin-3-amine.

Causality and Rationale: The Friedländer synthesis is a robust method for creating the

quinoline core because it directly forms the pyridine ring onto a pre-functionalized benzene

ring.[14] The choice of a strong base is critical to deprotonate the α-carbon of the

aminoacetonitrile, initiating the condensation with the ketone. The subsequent intramolecular

cyclization is an example of a Thorpe-Ziegler reaction, which is highly efficient for forming five-

and six-membered rings.

Predicted Spectroscopic Profile
Structural elucidation relies on a combination of spectroscopic techniques. The predicted data

below is based on the known effects of each substituent on the quinoline scaffold.
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Technique Predicted Spectral Features

¹H NMR

Amine Protons (NH₂): A broad singlet, likely

between 4.0-6.0 ppm, exchangeable with D₂O.

Aromatic Protons: Four distinct signals in the

aromatic region (7.0-9.0 ppm). Protons at C2

and C4 will appear as singlets or doublets, with

the C4 proton likely shifted downfield due to

proximity to the quinoline nitrogen. Protons at

C6 and C7 will appear as doublets. Methyl

Protons (CH₃): A singlet around 2.5-2.8 ppm.

¹³C NMR

Approximately 10 distinct signals in the aromatic

region (110-150 ppm). The carbon bearing the

amino group (C3) would appear around 130-145

ppm, while the carbon bearing the chloro group

(C5) would be in a similar region. The methyl

carbon would appear upfield, around 15-25

ppm.

IR (Infrared)

N-H Stretch: A pair of medium-to-strong bands

around 3300-3500 cm⁻¹ (asymmetric and

symmetric stretching of the primary amine). C-H

Stretch: Aromatic C-H stretches just above 3000

cm⁻¹, and aliphatic C-H stretches from the

methyl group just below 3000 cm⁻¹. C=N & C=C

Stretch: Multiple sharp bands in the 1500-1650

cm⁻¹ region, characteristic of the quinoline ring.

C-Cl Stretch: A band in the fingerprint region,

typically 600-800 cm⁻¹.

MS (Mass Spec.)

Molecular Ion (M⁺): A peak at m/z = 192.

Isotopic Peak (M+2): A prominent peak at m/z =

194, with an intensity approximately one-third of

the M⁺ peak, which is the characteristic isotopic

signature for a molecule containing one chlorine

atom.
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Chemical Reactivity and Mechanistic Insights
The reactivity of 5-Chloro-8-methylquinolin-3-amine is dictated by the interplay of its three

key functional components: the basic quinoline nitrogen, the nucleophilic amino group, and the

substituted aromatic system.

Basicity: The 3-amino group is the most basic site on the molecule and will be the primary

site of protonation in acidic media. The quinoline nitrogen is significantly less basic.

Electrophilic Aromatic Substitution (EAS): The quinoline ring itself is electron-deficient and

generally resistant to EAS. However, the powerful activating effect of the 3-amino group will

dominate, directing incoming electrophiles. The most probable sites for substitution would be

the C2 and C4 positions, although steric hindrance and the electronic influence of the other

ring could direct substitution to the benzene portion of the scaffold.

Nucleophilic Reactions: The primary site for synthetic modification is the 3-amino group. It

can readily undergo standard reactions for aromatic amines:

Acylation/Sulfonylation: Reaction with acyl chlorides or sulfonyl chlorides to form amides

and sulfonamides, respectively. This is a common strategy in medicinal chemistry to

explore structure-activity relationships.

Diazotization: Reaction with nitrous acid (HNO₂) to form a diazonium salt. This

intermediate is highly versatile and can be displaced by a wide range of nucleophiles (e.g.,

-OH, -CN, halides via Sandmeyer reaction), providing access to a vast library of

derivatives.

Diagram: Key Reactivity Pathways
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Caption: Primary reaction pathways for derivatization.

Potential Applications in Drug Discovery
The 3-aminoquinoline scaffold is a privileged structure in medicinal chemistry.[2] The well-

known 4-aminoquinolines, such as chloroquine and amodiaquine, are famous for their

antimalarial properties, though their utility is hampered by resistance.[15][16] 8-

Aminoquinolines like primaquine are also critical antimalarial agents.[17]
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The title compound, 5-Chloro-8-methylquinolin-3-amine, serves as an excellent starting point

for new drug discovery campaigns for several reasons:

Antimalarial Potential: Its structural similarity to known antimalarial quinolines makes it a

candidate for developing agents that may overcome existing resistance mechanisms.[18][19]

Anticancer and Antimicrobial Activity: Many substituted aminoquinolines have demonstrated

potent anticancer and antimicrobial activities.[17][18] The specific substitution pattern of this

compound offers a unique combination of lipophilicity (from Cl and methyl groups) and

hydrogen bonding capability (from the amino group) that could be optimized for binding to

various biological targets.

Chemical Tractability: As outlined in the reactivity section, the 3-amino group provides a

reliable chemical handle for building molecular diversity. Libraries of amide, sulfonamide, and

other derivatives can be readily synthesized to probe structure-activity relationships and

develop lead compounds.

In summary, while 5-Chloro-8-methylquinolin-3-amine is not a widely commercialized or

studied compound, its chemical architecture places it at a strategic intersection of known

pharmacophores and synthetically versatile functional groups. It represents a valuable,

unexplored scaffold for the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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